Cas no 2171149-50-9 ((3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid)
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid
- EN300-1575443
- 2171149-50-9
-
- Inchi: 1S/C28H28N2O5/c1-2-19(16-27(32)33)29-26(31)15-18-11-13-20(14-12-18)30-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,19,25H,2,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t19-/m1/s1
- InChI Key: XONSMMDHMDHHCI-LJQANCHMSA-N
- SMILES: O(C(NC1C=CC(=CC=1)CC(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 713
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575443-0.05g |
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171149-50-9 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1575443-0.1g |
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171149-50-9 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1575443-0.25g |
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171149-50-9 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1575443-0.5g |
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171149-50-9 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1575443-1.0g |
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171149-50-9 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1575443-2.5g |
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171149-50-9 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1575443-5.0g |
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171149-50-9 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1575443-10.0g |
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid |
2171149-50-9 | 10g |
$14487.0 | 2023-06-04 |
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
Additional information on (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic Acid
(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid is a complex organic compound with the CAS registry number 2171149-50-9. This compound belongs to the class of amino acids, specifically a pentanoic acid derivative with an acetamido group attached to the 3rd carbon in an R configuration. The molecule also incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis as a protecting group for amino acids.
The structure of this compound is notable for its stereochemistry at the 3rd carbon, which is in the R configuration. This stereochemistry plays a crucial role in determining the compound's biological activity and its potential applications in drug design. The presence of the Fmoc group indicates that this compound is likely used as an intermediate in peptide synthesis, where it serves as a protected amino acid building block.
Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the development of enantiomerically pure compounds. The R configuration at the 3rd carbon of this compound makes it a valuable tool for researchers working on asymmetric synthesis and enantioselective reactions. Moreover, the Fmoc group has been extensively studied for its stability under various reaction conditions, making it a preferred choice in peptide synthesis.
In terms of applications, this compound is widely used in academic and industrial settings for the synthesis of peptides and proteins. Its role as an intermediate allows for the construction of complex peptide sequences with high precision. Additionally, the use of Fmoc protection has been shown to improve yields and reduce side reactions during peptide assembly.
Recent advancements in chemical synthesis have led to the development of more efficient methods for preparing this compound. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic asymmetric synthesis. These methods have not only improved the overall yield but also reduced the time required for synthesis.
The biological activity of this compound has also been a subject of interest. Studies have shown that its stereochemistry significantly influences its interaction with biological systems. For instance, enantiomeric excess (ee) has been shown to correlate with increased bioavailability and reduced toxicity in preclinical models.
In conclusion, (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid is a versatile compound with significant applications in peptide synthesis and drug design. Its unique structure and stereochemistry make it an invaluable tool for researchers working on complex molecular constructions. As research continues to evolve, this compound will undoubtedly play a pivotal role in advancing our understanding of stereochemical influences on biological systems.
2171149-50-9 ((3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)